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Compound of Interest

Compound Name: Cbz-N-methyl-L-phenylalanine

Cat. No.: B1582585

An In-Depth Technical Guide on the Physicochemical Properties of Cbz-N-methyl-L-
phenylalanine

Introduction

N-Benzyloxycarbonyl-N-methyl-L-phenylalanine, commonly abbreviated as Cbz-N-methyl-L-
phenylalanine or Z-N-Me-Phe-OH, is a critical N-protected amino acid derivative. Its structure
incorporates the phenylalanine side chain, an N-methyl group that imparts unique
conformational constraints, and the benzyloxycarbonyl (Cbz or Z) protecting group, which is
instrumental in peptide synthesis. The incorporation of N-methylated amino acids into peptides
is a widely adopted strategy in medicinal chemistry to enhance metabolic stability, improve
membrane permeability, and modulate biological activity.[1]

Accurate characterization of the physical properties of Z-N-Me-Phe-OH, particularly its melting
point and physical appearance, is fundamental for its application in research and drug
development. These parameters serve as primary indicators of material identity, purity, and
consistency, which are non-negotiable for reproducible synthetic outcomes and reliable
biological assays. This guide provides a comprehensive technical overview of these properties,
the methodologies for their determination, and the scientific rationale behind the experimental
protocols.

Core Physicochemical Properties
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A summary of the key identifying and physical properties of Cbz-N-methyl-L-phenylalanine is

presented below. These values are foundational for laboratory handling, quality control

assessment, and experimental design.

Property

Value

Source(s)

Chemical Name

(2S)-2-
[methyl(phenylmethoxycarbony
lYamino]-3-phenylpropanoic

acid

Z-N-Me-Phe-OH, N-CBZ-N-

Synonyms METHYL-L-PHENYLALANINE 121E3]
CAS Number 2899-07-2 [31[4]
Molecular Formula C1sH1oNO4 [2][3]
Molecular Weight 313.35 g/mol [2][3]
Melting Point 67.0to 71.0 °C [3]

Physical Appearance

White to almost white powder

or crystalline solid

[3]

Solubility

Soluble in Chloroform,
Dichloromethane, Ethyl
Acetate, DMSO, Acetone

[3]

Storage Conditions

Sealed in a dry environment at
2-8°C

[3]

Physical Appearance: A First Indicator of Quality

The expected appearance of Cbz-N-methyl-L-phenylalanine is a white to almost white solid.

[3] The physical form can range from a fine powder to a more defined crystalline structure, a

difference that is primarily influenced by the final purification and isolation method (e.g.,

precipitation versus slow recrystallization).

o Expert Insight: A pure white color is indicative of high purity. The presence of a yellowish or

off-white tint can suggest the presence of chromophoric impurities, which may originate from

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.benchchem.com/product/b1582585?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Cbz-N-methyl-L-phenylalanine
https://pubchem.ncbi.nlm.nih.gov/compound/Cbz-N-methyl-L-phenylalanine
https://www.chemicalbook.com/price-india/2899-07-2.htm
https://www.chemicalbook.com/price-india/2899-07-2.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7426997.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/Cbz-N-methyl-L-phenylalanine
https://www.chemicalbook.com/price-india/2899-07-2.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Cbz-N-methyl-L-phenylalanine
https://www.chemicalbook.com/price-india/2899-07-2.htm
https://www.chemicalbook.com/price-india/2899-07-2.htm
https://www.chemicalbook.com/price-india/2899-07-2.htm
https://www.chemicalbook.com/price-india/2899-07-2.htm
https://www.chemicalbook.com/price-india/2899-07-2.htm
https://www.benchchem.com/product/b1582585?utm_src=pdf-body
https://www.chemicalbook.com/price-india/2899-07-2.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

the synthesis, such as residual N-methylaniline or byproducts from the Cbz-protection step.
Therefore, a careful visual inspection against a white background is the first and simplest
step in quality assessment.

Melting Point: The Criterion for Purity

The melting point is a highly sensitive physical property that serves as a robust criterion for
purity. The literature value for Cbz-N-methyl-L-phenylalanine is a range of 67.0 to 71.0 °C.[3]

o Expert Insight: For a highly pure, crystalline substance, the melting range (the temperature
from the appearance of the first liquid droplet to complete liquefaction) should be narrow,
typically less than 2 °C. A broad melting range is a classic sign of impurities. Impurities
disrupt the crystal lattice of the solid, leading to a depression and broadening of the melting
point. The reported range of 67-71 °C may account for minor variations in purity or different
polymorphic forms, although the latter is less commonly characterized for such
intermediates.

Experimental Methodologies

The trustworthiness of physicochemical data hinges on robust and well-controlled experimental
methods. This section details the protocols for synthesis, purification, and analysis that ensure
the generation of reliable data for Cbz-N-methyl-L-phenylalanine.

Synthesis and Purification Workflow

Understanding the synthetic origin of a compound is crucial for anticipating potential impurities.
A common route to Cbz-N-methyl-L-phenylalanine involves the N-methylation of the parent
Cbz-L-phenylalanine, often at the ester stage, followed by saponification (hydrolysis) of the
ester to yield the final carboxylic acid.[1]

Synthesis & Hydrolysis Purification

Chz-L-phenylalanine N-Methylation [—3| Cbz-N-methyl-L-phenylalanine
methyl ester (€.g., NaH, Mel in DMF) methyl ester

Click to download full resolution via product page
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Caption: Workflow for Synthesis and Purification of Cbz-N-methyl-L-phenylalanine.

This multi-step process necessitates rigorous purification. Flash column chromatography is
employed to remove unreacted starting materials and major side products, while a final
recrystallization step is optimal for removing trace impurities and yielding a crystalline solid with
a sharp melting point.

Protocol for Melting Point Determination

This protocol describes the use of a modern digital melting point apparatus, which provides
precise temperature control and digital detection.

Instrumentation: Electrothermal digital melting point apparatus or equivalent. Materials: Cbz-N-
methyl-L-phenylalanine (dried), capillary tubes (one end sealed).

Step-by-Step Protocol:

o Sample Preparation: Ensure the sample is completely dry by placing it under a high vacuum
for several hours to remove residual solvents, which can depress the melting point. Gently
crush the crystalline sample into a fine powder using a spatula or mortar and pestle.

o Capillary Loading: Tap the open end of a capillary tube into the powder to force a small
amount of sample into the tube. Invert the tube and tap the sealed end gently on a hard
surface to pack the powder down. Repeat until a packed column of 2-3 mm in height is
achieved.

o Causality: A tightly packed, small sample ensures uniform heat transfer and a more
accurate, sharp melting point reading.

 Instrument Setup: Place the loaded capillary into the heating block of the apparatus. Set a
rapid heating ramp (e.g., 10-15 °C/min) to quickly approach the expected melting point
(approx. 60 °C).

o Measurement: Once the temperature is within 5-10 °C of the expected melting point, reduce
the ramp rate to 1-2 °C/min.
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o Causality: A slow ramp rate is critical for ensuring thermal equilibrium between the heating
block, the thermometer, and the sample, preventing an overestimation of the melting
temperature.

e Observation and Recording: Carefully observe the sample.
o Record the temperature (T1) at which the first drop of liquid appears.

o Record the temperature (Tz2) at which the last solid particle melts, resulting in a completely
clear liquid.

o The melting range is reported as Ti - Ta.

1. Sample Preparation
(Dry and pulverize sample)

y

2. Capillary Loading
(Pack 2-3 mm of sample)

'

3. Instrument Setup
(Set initial fast ramp)

'

4. Measurement
(Switch to slow ramp, 1-2 °C/min)

'

5. Observation & Recording
(Record T1 - T2)

Click to download full resolution via product page

Caption: Standard Operating Procedure for Melting Point Determination.
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Data Interpretation and Troubleshooting

Observation Potential Cause Recommended Action

Re-purify the sample via

] . recrystallization or column
) Presence of impurities (e.qg.,
Broad Melting Range (> 2 °C) ] ) chromatography. Ensure the
solvents, starting materials). ) )
sample is thoroughly dried

under vacuum.

Correlate with other analytical

Melting Point Lower than o ) ) data (e.g., NMR, HPLC) to
_ Significant impurity content. _ . _ _ _
Literature identify the impurity. Re-purify
as needed.

Review the purification

] ) protocol. Consider a charcoal
, ) Residual synthesis reagents or )
Off-white or Yellowish Color ] treatment during
degradation products. o
recrystallization to remove

colored impurities.

_ . _ Use a faster heating rate or a
Thermal instability (unlikely for o
Sample Decomposes Before ) specialized apparatus for
) this compound under normal
Melting N compounds that decompose
conditions). ) ) )
near their melting point.

Conclusion

The melting point and physical appearance of Cbz-N-methyl-L-phenylalanine are
indispensable parameters for ensuring the quality and integrity of the material used in scientific
research and development. A sharp melting point within the accepted range of 67.0 to 71.0 °C,
coupled with a white, crystalline appearance, provides strong evidence of high purity.[3]
Adherence to systematic and well-justified experimental protocols for synthesis, purification,
and analysis is paramount for obtaining reliable and reproducible results. This guide provides
the technical framework and expert insights necessary for researchers to confidently
characterize this important synthetic building block.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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